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Compound of Interest

Compound Name: Mephentermine

Cat. No.: B094010

For Immediate Implementation: Essential Safety and Disposal Protocols

Mephentermine is classified as a Schedule | controlled substance by the U.S. Drug
Enforcement Administration (DEA), indicating a high potential for abuse and no currently
accepted medical use in the United States.[1] Proper disposal of mephentermine and its
associated waste is not only a matter of laboratory safety and environmental responsibility but
also a strict legal requirement governed by the DEA and the Environmental Protection Agency
(EPA).[1][2] This guide provides detailed, step-by-step procedures for the safe and compliant
disposal of mephentermine in a research setting. Adherence to these protocols is mandatory
to prevent diversion, ensure personnel safety, and maintain regulatory compliance.

Regulatory Framework: DEA and EPA Oversight

The disposal of mephentermine falls under the purview of two primary federal agencies:

e Drug Enforcement Administration (DEA): Regulates the handling, storage, and disposal of
controlled substances to prevent diversion.[1] The DEA mandates a "non-retrievable”
standard for the destruction of controlled substances, meaning the substance must be
rendered unusable and unavailable for all practical purposes.[1]

» Environmental Protection Agency (EPA): Governs the disposal of hazardous waste under the
Resource Conservation and Recovery Act (RCRA) to protect human health and the
environment.[2] While mephentermine itself is not specifically listed as a hazardous waste,
its formulation or characteristics could require it to be managed as such.
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Mephentermine Disposal Workflow

The following diagram outlines the decision-making process and necessary steps for the
proper disposal of mephentermine waste in a laboratory setting.
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Caption: Mephentermine Disposal Workflow from Identification to Final Record Keeping.
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Key Disposal Procedures

Disposal of mephentermine must be conducted through a DEA-registered reverse distributor.
[1][2] On-site destruction is generally not permissible for Schedule | substances without specific
DEA authorization.

Protocol 1: Disposal of Bulk Mephentermine (Expired,
Unused, or Waste)

e Segregation and Storage:

o Clearly label all containers of mephentermine waste with "Hazardous Waste," the
chemical name ("Mephentermine”), and the date.

o Store the waste in a secure, locked cabinet or safe, separate from the active inventory, in
accordance with DEA security requirements for Schedule | substances.

e Engage a Reverse Distributor:

o Contact a DEA-registered reverse distributor to arrange for the collection and disposal of
the mephentermine waste.[2] A list of registered reverse distributors can be obtained from
the DEA.

e Documentation (DEA Form 222):

o The transfer of a Schedule | controlled substance, such as mephentermine, to a reverse
distributor requires the completion of DEA Form 222.[3]

o The reverse distributor will typically initiate and provide the DEA Form 222 for the
registrant to complete.[1]

e Packaging for Transport:

o Package the mephentermine waste in accordance with the reverse distributor's
instructions and Department of Transportation (DOT) regulations.

o Ensure containers are securely sealed and properly labeled.
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e Chain of Custody and Record Keeping:

o

The reverse distributor is responsible for the proper destruction of the mephentermine,
typically through incineration.[1]

o Upon destruction, the reverse distributor will provide the registrant with a Certificate of
Destruction.[3]

o The registrant must also complete a DEA Form 41 (Registrants Inventory of Drugs
Surrendered) to document the disposal.[3][4]

o All records, including the executed DEA Form 222 and the Certificate of Destruction, must
be maintained for a minimum of two years.[3][5]

Protocol 2: Disposal of Contaminated Materials and
Empty Containers

o Contaminated Labware (e.g., glassware, vials):

o If the container holds a recoverable amount of mephentermine, it must be disposed of as
bulk mephentermine waste.

o If the container is "empty" according to RCRA standards (all contents removed that can be
by normal means and no more than 3% by weight of the total capacity of the container
remains), it may be triple-rinsed. The first rinseate should be collected and treated as
hazardous waste. Subsequent rinses may be permissible for drain disposal depending on
local regulations; however, due to the nature of mephentermine, it is recommended to
collect all rinsate as hazardous waste.

o After triple-rinsing, the container should be rendered unusable (e.g., by breaking or
defacing the label) and disposed of in the appropriate laboratory glass or solid waste
stream.

o Contaminated Personal Protective Equipment (PPE) and Debris:

o PPE and other materials grossly contaminated with mephentermine should be collected
in a designated hazardous waste container and disposed of through the facility's chemical

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.printfriendly.com/document/dea-form-41-completion-instructions-disposal
https://easyrxcycle.com/blog/how-to-properly-destroy-controlled-drugs-dea-forms-222-41-and-cod-explained
https://www.deadiversion.usdoj.gov/21cfr_reports/surrend/41_form.pdf
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/product/b094010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

waste program, which will likely involve incineration.

Data Presentation: Regulatory Timelines and Record

Keeping

Parameter Requirement Regulatory Citation

All disposal records, including
DEA Forms 222 and 41, and

Record Retention Period Certificates of Destruction, 21 CFR §1304.04
must be kept for a minimum of

two years.

Must be reported to the local
Reporting of Theft or DEA Diversion Field Office in
o N o , 21 CFR 8§1301.76
Significant Loss writing within one business day

of discovery.

While the form must be
o completed for any destruction, ,
DEA Form 41 Submission o ) DEA Form 41 Instructions[5][6]
it is only submitted to the DEA

upon request.

Logical Relationships in Mephentermine Disposal

The following diagram illustrates the key relationships and dependencies in the compliant
disposal of mephentermine.
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Caption: Key Regulatory and Procedural Relationships in Mephentermine Disposal.

By adhering to these stringent disposal procedures, researchers and laboratory personnel can
ensure a safe working environment, maintain compliance with federal regulations, and
contribute to the responsible management of controlled substances. For any specific questions
or in the event of a spill or loss, contact your institution's Environmental Health and Safety
(EHS) department and the local DEA office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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